Cas no 2680863-17-4 (5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680863-17-4
• MF: C₁₃H₁₆F₃NO₃S
• MW: 323.331253051758
• CID: 5636363
• PubChem ID: 165938740
• Update Time: 2025-05-21

5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294368
• 5-methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 2680863-17-4
• 5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C13H16F3NO3S/c1-4-6(2)5-8-7(3)21-10(9(8)11(18)19)17-12(20)13(14,15)16/h6H,4-5H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： GIUVBEOKFIPDQE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1C)CC(C)CC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 323.08029903g/mol
• Monoisotopic Mass: 323.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

The compound with CAS No. 2680863-17-4, known as 5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring system substituted with methyl, 2-methylbutyl, and trifluoroacetamido groups. The presence of these substituents imparts distinct chemical properties and functional groups that make this compound a valuable subject of research.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene ring serves as a versatile platform for modifying electronic properties and enhancing bioavailability. In this compound, the methyl group at position 5 contributes to steric effects, while the 2-methylbutyl group at position 4 provides additional bulk and potential for further functionalization. The trifluoroacetamido group at position 2 introduces fluorine atoms, which are known to enhance lipophilicity and stability in biological systems.

The carboxylic acid group at position 3 is another critical feature of this compound. This functional group can participate in hydrogen bonding and is often involved in bioisosteric replacements or as a site for further chemical modifications. Recent research has shown that carboxylic acids can be converted into esters or amides to improve pharmacokinetic profiles, making this compound a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, Friedel-Crafts reactions, and acylation steps. The use of trifluoroacetic anhydride for introducing the trifluoroacetamido group is a common strategy in organic synthesis to achieve high yields and purity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and reduce reaction times.

The application of this compound extends beyond traditional pharmaceuticals. Its electronic properties make it a potential candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). The thiophene ring's conjugation with electron-withdrawing groups like the trifluoroacetamido moiety can enhance charge transport properties, which is crucial for device performance.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). The presence of fluorine atoms in the trifluoroacetamido group contributes to increased molecular rigidity and improved binding affinity to target proteins. Recent computational studies using molecular docking have revealed favorable interactions between this compound and key residues in the active site of GPCRs.

In conclusion, 5-Methyl-4-(2-methylbutyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680863-17-4) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development across various industries.